Arylsulfatase E isoform 3 (503-517)
Description
Arylsulfatase E
Scientific Research Applications
Enzyme Characterization and Genetic Analysis
- Arylsulfatases, including Arylsulfatase E, are enzymes that hydrolyze sulfate esters from various substrates, including glycoproteins and steroids (Yang, Angerer, & Angerer, 1989). These enzymes are widespread in nature, being found in microorganisms, animals, humans, and plants. They play a critical role in sulfur metabolism (Beil et al., 1995).
Molecular Biology and Cloning
- The cloning and expression of human arylsulfatase A, closely related to arylsulfatase E, have been achieved, providing insights into the genetic and molecular basis of these enzymes (Stein et al., 1989). This opens up avenues for deeper understanding and manipulation of arylsulfatase E isoform 3.
Biochemical Properties and Stability
- Arylsulfatases, including isoforms like Arylsulfatase E, demonstrate significant biochemical properties, such as thermostability and activity over a range of temperatures, making them attractive for various applications (Gao et al., 2015).
Application in Biotechnology and Industry
- Due to their ability to hydrolyze sulfate esters, arylsulfatases have potential applications in industrial processes, like the desulfating process in agar production (Lim et al., 2004).
Potential in Medical Research
- Arylsulfatases, including isoforms like Arylsulfatase E, are studied for their roles in human diseases, such as lysosomal storage disorders. Understanding these enzymes can contribute to the development of treatments for such conditions (Ferrante et al., 2002).
properties
sequence |
HQRTLSPVPLQLDRL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Arylsulfatase E isoform 3 (503-517) |
Origin of Product |
United States |
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